RET
  • KBP-7018
    KBP-7018
    • Cat. No.:
    • B608310
    • CAS No.:
    • Molecular Formula:
    • C31H30N4O5
    • Molecular Weight:
    • 538.6 g/mol
    Description
    KBP-7018 is a novel, tyrosine kinase-selective inhibitor with potent effects on three fibrotic kinases (c-KIT, PDGFR, and RET). It IC50 values are: c-KIT 10nM;  RET 7.6 nM;  PDGFR 25nM. KBP-7018 repr...
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  • KBP-7018 hydrochloride
    KBP-7018 hydrochloride
    • Cat. No.:
    • B608311
    • CAS No.:
    • Molecular Formula:
    • C31H31ClN4O5
    • Molecular Weight:
    • 575.1 g/mol
    Description
    KBP-7018 Hydrochloride is a novel, tyrosine kinase-selective inhibitor with potent effects on three fibrotic kinases (c-KIT, PDGFR, and RET).
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  • AFG210
    AFG210
    • Cat. No.:
    • B1684541
    • CAS No.:
    • Molecular Formula:
    • C19H14F3N3O2
    • Molecular Weight:
    • 373.3 g/mol
    Description
    AFG210 is a novel first-generation “type II” FLT3 inhibitor.
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  • Amuvatinib
    Amuvatinib
    • Cat. No.:
    • B1684542
    • CAS No.:
    • 850879-09-3
    • Molecular Formula:
    • C23H21N5O3S
    • Molecular Weight:
    • 447.5 g/mol
    Description
    N-(1,3-benzodioxol-5-ylmethyl)-4-(4-benzofuro[3,2-d]pyrimidinyl)-1-piperazinecarbothioamide is a N-arylpiperazine.
    Amuvatinib has been used in trials studying the treatment of Solid Tumors and Small Cell Lung...
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  • Ast-487
    Ast-487
    • Cat. No.:
    • B1684543
    • CAS No.:
    • 630124-46-8
    • Molecular Formula:
    • C26H30F3N7O2
    • Molecular Weight:
    • 529.6 g/mol
    Description
    AST-487 is a small molecule drug with a maximum clinical trial phase of I.
    antineoplastic;  a RET kinase inhibitor that blocks growth and calcitonin gene expression through distinct mechanisms in medulla...
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  • WF-47-JS03
    WF-47-JS03
    • Cat. No.:
    • B8134216
    • CAS No.:
    • Molecular Formula:
    • C30H38N6O2
    • Molecular Weight:
    • 514.7 g/mol
    Description
    WF-47-JS03 is a useful research compound. Its molecular formula is C30H38N6O2 and its molecular weight is 514.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality WF-47-JS03 suitable for many r...
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  • Ret-IN-3
    Ret-IN-3
    • Cat. No.:
    • B8134221
    • CAS No.:
    • Molecular Formula:
    • C18H21N5O2
    • Molecular Weight:
    • 339.4 g/mol
    Description
    Ret-IN-3 is a useful research compound. Its molecular formula is C18H21N5O2 and its molecular weight is 339.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ret-IN-3 suitable for many resea...
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  • Enbezotinib
    Enbezotinib
    • Cat. No.:
    • B10827848
    • CAS No.:
    • 2359649-81-1
    • Molecular Formula:
    • C21H21FN6O3
    • Molecular Weight:
    • 424.4 g/mol
    Description
    Enbezotinib is an orally bioavailable selective dual inhibitor of fusions and mutations involving the proto-oncogene receptor tyrosine kinase rearranged during transfection (ret) and the src family tyrosine kina...
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  • Ret-IN-24
    Ret-IN-24
    • Cat. No.:
    • B12395079
    • CAS No.:
    • Molecular Formula:
    • C27H26F2N8O
    • Molecular Weight:
    • 516.5 g/mol
    Description
    Ret-IN-24 is a useful research compound. Its molecular formula is C27H26F2N8O and its molecular weight is 516.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ret-IN-24 suitable for many re...
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  • TAS05567
    TAS05567
    • Cat. No.:
    • B12429882
    • CAS No.:
    • Molecular Formula:
    • C21H29N9O2
    • Molecular Weight:
    • 439.5 g/mol
    Description
    TAS05567 is a useful research compound. Its molecular formula is C21H29N9O2 and its molecular weight is 439.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TAS05567 suitable for many resea...
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